molecular formula C19H21N3O3S B6538788 2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide CAS No. 1060328-93-9

2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide

Cat. No. B6538788
CAS RN: 1060328-93-9
M. Wt: 371.5 g/mol
InChI Key: XFJDSXWNXURVSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic heterocycle, and a morpholine ring, which is a common motif in pharmaceuticals . The compound also contains a carboxamide group, which is a functional group that is often involved in protein binding .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and morpholine rings, as well as the methylsulfanyl and carboxamide groups . These groups could potentially participate in a variety of chemical reactions .


Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the morpholine ring could potentially undergo reactions at the nitrogen atom, while the pyridine ring could participate in electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the basic nitrogen atoms in the morpholine and pyridine rings could impact the compound’s solubility and acidity .

Scientific Research Applications

Analgesic Properties

2-Methylsulfanyl-1,4-dihydropyrimidine derivatives: were synthesized by alkylation of 1,2,3,4-tetrahydropyrimidines with methyl iodide in the presence of pyridine. These compounds were confirmed through spectrometric characterization . Notably, two specific derivatives exhibited maximum analgesic activity:

Additionally, other compounds showed good or moderate analgesic activity. In vitro cyclooxygenase (COX-2) inhibition assays revealed that the title compounds exhibited inhibitory activity against COX-2 (IC50 = 0.66–0.87 µM) .

a. Anticancer Research: Given the heterocyclic nature of 2-methylsulfanyl-1,4-dihydropyrimidines, exploring their potential as anticancer agents is promising. Researchers could investigate their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction.

b. Anti-inflammatory Properties: Considering the involvement of COX-2 in inflammatory reactions, further studies could explore the compound’s anti-inflammatory potential. Inhibition of COX-2 suggests a role in managing inflammation-related conditions.

c. Neurological Disorders: Given the compound’s structural features, it might interact with neural receptors or pathways. Investigating its effects on neurodegenerative diseases or neurological disorders could yield valuable insights.

d. Antimicrobial Activity: Heterocyclic compounds often exhibit antimicrobial properties. Researchers could explore the compound’s efficacy against bacteria, fungi, or viruses.

e. Drug Delivery Systems: Leveraging the morpholinyl and carboxamide moieties, scientists might design drug delivery systems using this compound. Its solubility and stability could be advantageous.

f. Molecular Docking Studies: In silico molecular docking studies could predict potential binding sites and interactions with relevant protein targets, aiding drug discovery efforts.

Conclusion

2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide: holds promise across various scientific domains. Researchers should explore its multifaceted applications to unlock its full potential. 🌟

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in preclinical and clinical trials .

properties

IUPAC Name

2-methylsulfanyl-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3O3S/c1-26-19-16(3-2-8-20-19)18(24)21-15-6-4-14(5-7-15)13-17(23)22-9-11-25-12-10-22/h2-8H,9-13H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFJDSXWNXURVSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=C(C=CC=N1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(methylthio)-N-(4-(2-morpholino-2-oxoethyl)phenyl)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.